Cas no 112857-68-8 (2,4-Difluoro-3-methylbenzoic acid)

2,4-Difluoro-3-methylbenzoic acid structure
112857-68-8 structure
Product Name:2,4-Difluoro-3-methylbenzoic acid
CAS No:112857-68-8
Molecular Formula:C8H6F2O2
Molecular Weight:172.1288
MDL:MFCD03265223
CID:135930
PubChem ID:13986837

2,4-Difluoro-3-methylbenzoic acid Properties

Names and Identifiers

    • 2,4-Difluoro-3-methylbenzoic acid
    • Benzoic acid,2,4-difluoro-3-methyl-
    • 2,4,6-TRICHLOROPHENYL ISOCYANATE
    • 2,4-Difluoro-3-methylbenzoate
    • 3-Methyl-2,4-difluorobenzoic acid
    • Benzoic acid,2,4-difluoro-3-methyl
    • 2,4-Difluoro-3-methylbenzoicacid
    • PubChem4943
    • OCJDCFUHHBCTFI-UHFFFAOYSA-N
    • FCH920984
    • 2,4-difluoro-3-methyl-benzoic acid
    • LF10805
    • VZ22569
    • AS05002
    • AS01849
    • Benzoic acid, 2,4-difluoro-3-methyl-
    • SY046769
    • AX8041189
    • AB0034818
    • ST2409113
    • X9035
    • EN300-7365739
    • SCHEMBL1192063
    • MFCD03265223
    • 112857-68-8
    • GS-4456
    • AC-3955
    • FT-0655362
    • AKOS006345223
    • DTXSID80553847
    • 2,4-DIFLUORO-3-METHYLBENZOIC ACID
    • Benzoic acid, 2,4-difluoro-3-Methyl-
    • MDL: MFCD03265223
    • InChIKey: OCJDCFUHHBCTFI-UHFFFAOYSA-N
    • Inchi: 1S/C8H6F2O2/c1-4-6(9)3-2-5(7(4)10)8(11)12/h2-3H,1H3,(H,11,12)
    • SMILES: FC1=C(C(=O)O[H])C([H])=C([H])C(=C1C([H])([H])[H])F

Computed Properties

  • Exact Mass: 172.03400
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 1
  • Monoisotopic Mass: 172.03358575g/mol
  • Heavy Atom Count: 12
  • Complexity: 184
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3

Experimental Properties

  • LogP: 1.97140
  • PSA: 37.30000
  • Boiling Point: 253.1℃ at 760 mmHg

2,4-Difluoro-3-methylbenzoic acid Security Information

  • Safety Term:S26-36
  • Safety Instruction: S26; S36
  • Risk Phrases:R36/37/38
  • Risk Phrases: 36/37/38

2,4-Difluoro-3-methylbenzoic acid Customs Data

  • HS CODE:2916399090
  • Customs Data:

    China Customs Code:

    2916399090

    Overview:

    2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2,4-Difluoro-3-methylbenzoic acid Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00826H-50mg
2,4-Difluoro-3-methylbenzoic acid
112857-68-8 95%
50mg
$89.00
A2B Chem LLC
AD75273-50mg
2,4-Difluoro-3-methylbenzoic acid
112857-68-8 95%
50mg
$61.00
Aaron
AR0082ET-5g
2,4-difluoro-3-methylbenzoic acid
112857-68-8 95%
5g
$230.00 2025-01-23
abcr
AB155239-1g
2,4-Difluoro-3-methylbenzoic acid, 95%; .
112857-68-8 95%
1g
€156.80
Ambeed
A201293-25g
2,4-Difluoro-3-methylbenzoic acid
112857-68-8 95%
25g
$735.0
Enamine
EN300-7365739-0.1g
2,4-difluoro-3-methylbenzoic acid
112857-68-8 95.0%
0.1g
$19.0 2025-03-11
eNovation Chemicals LLC
D696058-1g
2,4-Difluoro-3-methylbenzoic Acid
112857-68-8 95%
1g
$130 2022-10-16
Fluorochem
037157-1g
2,4-Difluoro-3-methylbenzoic acid
112857-68-8 95%
1g
£65.00 2022-03-01
Matrix Scientific
073980-1g
2,4-Difluoro-3-methylbenzoic acid, 95+%
112857-68-8 95+%
1g
$370.00 2023-09-10
TRC
D448383-100mg
2,4-Difluoro-3-methylbenzoic acid
112857-68-8
100mg
$64.00 2023-05-18

2,4-Difluoro-3-methylbenzoic acid Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:112857-68-8)2,4-Difluoro-3-methylbenzoic acid
A2281
Purity:99%
Quantity:25g
Price($):662.0